Cas no 2228731-98-2 (3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane
• CAS No: 2228731-98-2
• MF: C₉H₁₅BrF₂
• MW: 241.11620926857
• CID: 6228750
• PubChem ID: 165631536
• Update Time: 2025-06-09

3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane
• EN300-1948398
• 2228731-98-2

• Inchi： 1S/C9H15BrF2/c1-8(2,6-10)3-7-4-9(11,12)5-7/h7H,3-6H2,1-2H3
• InChI Key： OXXLBLHCHBUDKJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1CC(C1)(F)F

Computed Properties

• Exact Mass: 240.03252g/mol
• Monoisotopic Mass: 240.03252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane

3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane: An Overview of a Promising Compound (CAS No. 2228731-98-2)

3-(3-Bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane (CAS No. 2228731-98-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated alkyl chain and a difluorocyclobutane ring, which contribute to its potential applications in various scientific and medical domains.

The molecular structure of 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane is of particular interest due to its potential for use in the development of new pharmaceuticals. The bromine atom in the 3-position of the alkyl chain and the difluoro substitution on the cyclobutane ring provide opportunities for modulating the compound's reactivity and biological activity. Recent studies have shown that such structural modifications can significantly influence the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications.

In the context of medicinal chemistry, 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane has been explored for its potential as a lead compound in drug discovery. The bromine atom can serve as a site for further functionalization, allowing researchers to fine-tune the compound's properties through synthetic modifications. Additionally, the difluorocyclobutane ring offers unique electronic and steric effects that can enhance the compound's binding affinity to specific biological targets.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have revealed that the cyclobutane ring can adopt various conformations depending on its environment, which may influence its interactions with biological systems.

In terms of biological activity, preliminary studies have indicated that 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane exhibits promising anti-inflammatory and analgesic properties. These findings are particularly relevant given the growing need for new treatments for chronic pain and inflammatory conditions. Further research is needed to elucidate the mechanisms underlying these effects and to optimize the compound's therapeutic potential.

The synthesis of 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane has been reported using various methodologies. One common approach involves the reaction of 1,1-difluorocyclobutane with an appropriate brominated alkylating agent under controlled conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent developments in green chemistry have also led to more environmentally friendly synthetic routes for this compound.

The safety profile of 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane is another critical aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are essential before it can be considered for clinical use.

In conclusion, 3-(3-bromo-2,2-dimethylpropyl)-1,1-difluorocyclobutane (CAS No. 2228731-98-2) represents a promising compound with potential applications in pharmaceutical research and development. Its unique structural features and biological activity make it an attractive candidate for further investigation. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.